Cas no 1804485-51-5 (2-(Difluoromethyl)-4-iodopyridine-6-methanol)
2-(Difluoromethyl)-4-iodopyridine-6-methanol Chemical and Physical Properties
Names and Identifiers
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- 2-(Difluoromethyl)-4-iodopyridine-6-methanol
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- Inchi: 1S/C7H6F2INO/c8-7(9)6-2-4(10)1-5(3-12)11-6/h1-2,7,12H,3H2
- InChI Key: NQVSWHSJFWYUGL-UHFFFAOYSA-N
- SMILES: IC1C=C(C(F)F)N=C(CO)C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 147
- XLogP3: 1.3
- Topological Polar Surface Area: 33.1
2-(Difluoromethyl)-4-iodopyridine-6-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029075362-250mg |
2-(Difluoromethyl)-4-iodopyridine-6-methanol |
1804485-51-5 | 97% | 250mg |
$494.40 | 2022-04-02 | |
| Alichem | A029075362-500mg |
2-(Difluoromethyl)-4-iodopyridine-6-methanol |
1804485-51-5 | 97% | 500mg |
$839.45 | 2022-04-02 | |
| Alichem | A029075362-1g |
2-(Difluoromethyl)-4-iodopyridine-6-methanol |
1804485-51-5 | 97% | 1g |
$1,445.30 | 2022-04-02 |
2-(Difluoromethyl)-4-iodopyridine-6-methanol Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-(Difluoromethyl)-4-iodopyridine-6-methanol
Recent Advances in the Study of 2-(Difluoromethyl)-4-iodopyridine-6-methanol (CAS: 1804485-51-5)
2-(Difluoromethyl)-4-iodopyridine-6-methanol (CAS: 1804485-51-5) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and iodopyridine moieties, has shown promising potential in various therapeutic applications, including oncology and infectious diseases. Recent studies have focused on its synthesis, structural optimization, and biological activity, making it a subject of intense scientific inquiry.
The synthesis of 2-(Difluoromethyl)-4-iodopyridine-6-methanol involves a multi-step process that ensures high yield and purity. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination strategies to achieve the desired structural features. The compound's stability and reactivity have been thoroughly investigated, with findings indicating its suitability for further drug development. Notably, its ability to act as a versatile intermediate in the synthesis of more complex molecules has been a key area of exploration.
In terms of biological activity, 2-(Difluoromethyl)-4-iodopyridine-6-methanol has demonstrated significant inhibitory effects on specific enzymatic pathways. For instance, recent in vitro studies have shown its potential as a modulator of kinase activity, which is crucial in the regulation of cell proliferation and survival. These findings suggest its applicability in targeted cancer therapies, where selective inhibition of kinases can lead to reduced tumor growth and improved patient outcomes.
Furthermore, the compound's pharmacokinetic properties have been evaluated in preclinical models. Studies have revealed favorable absorption and distribution profiles, with minimal off-target effects. This makes it a promising candidate for further clinical development. However, challenges such as metabolic stability and potential toxicity need to be addressed in future research to ensure its safe and effective use in humans.
In conclusion, 2-(Difluoromethyl)-4-iodopyridine-6-methanol (CAS: 1804485-51-5) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and promising biological activity make it a valuable tool for drug discovery and development. Continued research efforts are expected to uncover additional therapeutic applications and optimize its pharmacological properties for clinical use.
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